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Compound of Interest

Compound Name: L-365260

Cat. No.: B1673720 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential safety

and logistical information for the proper disposal of L-365260, a selective antagonist of the

cholecystokinin receptor 2 (CCK2). Adherence to these procedures is critical to protect

personnel and the environment.

L-365260 is classified as acutely toxic if swallowed and very toxic to aquatic life. Therefore, it

must be managed as hazardous waste from the point of generation to its final disposal. Under

no circumstances should L-365260 or its containers be disposed of in regular trash or down the

drain.

Hazard Profile of L-365260
A clear understanding of the hazard profile of L-365260 is the first step in its safe management.

The following table summarizes key quantitative and qualitative hazard data.
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Hazard
Classification

GHS Pictograms Hazard Codes
Precautionary
Statements

Acute Toxicity, Oral

(Category 3)
Danger

H301: Toxic if

swallowed

P264: Wash hands

thoroughly after

handling.

Hazardous to the

aquatic environment,

acute hazard

(Category 1)

Warning
H400: Very toxic to

aquatic life

P270: Do not eat,

drink or smoke when

using this product.

P273: Avoid release to

the environment.

P301 + P310: IF

SWALLOWED:

Immediately call a

POISON CENTER or

doctor/physician.

P391: Collect spillage.

P405: Store locked

up.

P501: Dispose of

contents/container in

accordance with

local/regional/national/

international

regulations.

Step-by-Step Disposal Protocol for L-365260
The following protocol outlines the necessary steps for the safe disposal of L-365260 waste,

including pure compound, contaminated labware, and solutions.

1. Waste Segregation and Collection:
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Solid Waste: Collect unused or expired L-365260 powder, contaminated personal protective

equipment (PPE) such as gloves and weighing papers, and other contaminated solids in a

designated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing L-365260 should be collected in a separate, compatible,

and shatter-proof container. Do not mix with other solvent waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.

Empty Containers: Containers that held L-365260 are considered acutely hazardous waste.

They must be triple-rinsed with a suitable solvent. The rinsate must be collected and

disposed of as hazardous liquid waste[1][2]. After triple-rinsing, the container labels should

be defaced, and the container can then be disposed of as regular solid waste[2].

2. Container Labeling: All hazardous waste containers must be labeled with a hazardous waste

tag as soon as the first drop of waste is added. The label must include:

The words "Hazardous Waste"[3].

The full chemical name: "L-365260" and the names of any solvents or other chemicals in the

mixture[3].

The approximate concentration and volume of the waste.

The date of waste generation[3].

The name and contact information of the principal investigator or responsible person[3].

The appropriate hazard pictograms (e.g., skull and crossbones, environment)[3].

3. Storage:

Store waste containers in a designated and secure satellite accumulation area within the

laboratory.

Ensure containers are kept tightly closed except when adding waste.

Use secondary containment, such as a tray or bin, to capture any potential leaks.
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Store away from incompatible materials.

4. Disposal Request:

Once a waste container is full or has been in storage for a designated period (typically 6-12

months, check with your institution's EHS), a waste pickup request must be submitted to

your EHS department.

Do not attempt to transport hazardous waste off-site yourself. All disposal must be handled

by trained EHS personnel or a certified hazardous waste contractor.

Experimental Workflow for L-365260 Disposal
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of L-365260 waste streams in a laboratory setting.
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Caption: Workflow for the safe disposal of L-365260 waste.
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L-365260 Mechanism of Action: CCK2 Receptor
Antagonism
L-365260 exerts its biological effects by selectively antagonizing the cholecystokinin 2 (CCK2)

receptor, a G protein-coupled receptor (GPCR). The binding of agonists like gastrin or

cholecystokinin (CCK) to the CCK2 receptor typically activates the Gq alpha subunit of the

associated G protein. This initiates a signaling cascade that results in various physiological

responses. L-365260 competitively binds to the receptor, preventing this activation.

The diagram below illustrates the canonical signaling pathway of the CCK2 receptor, which is

inhibited by L-365260.
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Caption: CCK2 receptor signaling pathway inhibited by L-365260.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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